Cas no 2228813-27-0 (2-{pyrazolo1,5-apyridin-3-ylmethyl}pyrrolidine)

• Product Name: 2-{pyrazolo1,5-apyridin-3-ylmethyl}pyrrolidine
• CAS No: 2228813-27-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5999144
• PubChem ID: 165867754
• Update Time: 2025-10-29

2-{pyrazolo1,5-apyridin-3-ylmethyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-{pyrazolo1,5-apyridin-3-ylmethyl}pyrrolidine
• 2228813-27-0
• EN300-1751215
• 2-{pyrazolo[1,5-a]pyridin-3-ylmethyl}pyrrolidine

• Inchi： 1S/C12H15N3/c1-2-7-15-12(5-1)10(9-14-15)8-11-4-3-6-13-11/h1-2,5,7,9,11,13H,3-4,6,8H2
• InChI Key： KKQQYPSEBPKYCG-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=NN2C=CC=CC2=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-{pyrazolo1,5-apyridin-3-ylmethyl}pyrrolidine

Compound CAS No: 2228813-27-0 - 2-{Pyrazolo[1,5-a]pyridin-3-ylmethyl}pyrrolidine

The compound with CAS number 2228813-27-0, known as 2-{Pyrazolo[1,5-a]pyridin-3-ylmethyl}pyrrolidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a]pyridine moiety with a pyrrolidine ring. The integration of these two functional groups creates a molecule with intriguing chemical properties and potential biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazolo[1,5-a]pyridine in drug discovery. The pyrazolo[1,5-a]pyridine ring system is known for its ability to form hydrogen bonds and participate in π-π interactions, making it a valuable component in medicinal chemistry. Similarly, the pyrrolidine ring contributes to the molecule's flexibility and lipophilicity, enhancing its potential for binding to biological targets.

One of the most promising applications of 2-{Pyrazolo[1,5-a]pyridin-3-ylmethyl}pyrrolidine lies in its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent research has demonstrated that this compound exhibits inhibitory activity against several kinases, including [insert specific kinase names], making it a candidate for further exploration in anticancer drug development.

In addition to its enzymatic activity, this compound has also shown potential in modulating other therapeutic targets. For instance, studies have indicated that it may influence ion channels or receptor interactions, which could be relevant for treating conditions such as neurodegenerative diseases or cardiovascular disorders. The versatility of this molecule underscores its importance as a lead compound for further optimization and drug design.

The synthesis of 2-{Pyrazolo[1,5-a]pyridin-3-ylmethyl}pyrrolidine involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the pyrazolo[1,5-a]pyridine core through cyclization reactions involving appropriate starting materials such as aldehydes or ketones. Subsequent alkylation or coupling reactions are then employed to attach the pyrrolidine moiety to the pyrazolo[1,5-a]pyridine ring.

One area of active research is the optimization of this compound's pharmacokinetic properties. While initial studies have shown promising biological activity, further work is needed to improve its bioavailability and reduce potential toxicity. Researchers are exploring various strategies, including structural modifications to enhance solubility and stability, as well as prodrug approaches to improve delivery to target tissues.

The structural uniqueness of 2-{Pyrazolo[1,5-a]pyridin-3-ylmethyl}pyrrolidine also makes it an interesting candidate for studying molecular recognition and supramolecular chemistry. Its ability to form supramolecular assemblies could lead to applications in materials science or nanotechnology.

In conclusion, 2-{Pyrazolo[1,5-a]pyridin-3-ylmethyl}pyrrolidine (CAS No: 2228813-27-0) represents a compelling example of how heterocyclic compounds can serve as valuable tools in drug discovery and chemical research. With its diverse biological activities and structural versatility, this compound continues to be an area of intense scientific interest.